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Compound of Interest

Compound Name: Barium caprate

Cat. No.: B15350513

For Researchers, Scientists, and Drug Development Professionals

Abstract

Barium caprate, the barium salt of capric acid, is an organometallic compound with a history of
utility in industrial applications. While its direct application in pharmaceuticals is not well-
documented, the known properties of its constituent components—barium and capric acid—
suggest potential avenues for exploration in drug development. This technical guide provides a
comprehensive overview of the established industrial uses of barium caprate and explores its
hypothetical applications in the pharmaceutical sector. The content herein is intended to serve
as a foundational resource for researchers and professionals interested in the further
investigation of this compound.

Core Chemical and Physical Properties

Barium caprate, also known as barium decanoate, is a metal soap. Metal soaps are defined
as the salts of a fatty acid and a metal. The properties of barium caprate are dictated by the
nature of the divalent barium ion and the C10 fatty acid, capric acid.
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Property Value Reference

Chemical Formula C20H38Ba0a4 [No specific citation found]
Molecular Weight 479.84 g/mol [No specific citation found]
Appearance Typically a white powder [No specific citation found]

Generally insoluble in water,
Solubility soluble in certain organic [No specific citation found]

solvents

Established Industrial Applications

The primary applications of barium caprate and other barium fatty acid salts are in the polymer
and lubricant industries.

Heat Stabilizer for Polyvinyl Chloride (PVC)

Barium caprate functions as a heat stabilizer for PVC. During the processing of PVC at high
temperatures, the polymer undergoes degradation, releasing hydrochloric acid (HCI). This
process is autocatalytic, meaning the released HCI accelerates further degradation. Metal
soaps like barium caprate are added to prevent this.[1][2]

Mechanism of Action:

The stabilization mechanism of barium soaps in PVC is primarily attributed to their ability to
neutralize the released HCI.[3][4] This prevents the autocatalytic degradation of the polymer.
Barium soaps are often used in combination with other metal soaps, such as cadmium or zinc
soaps, to achieve a synergistic stabilizing effect that provides both good initial color and long-
term stability.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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